Cas no 193817-88-8 (Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 193817-88-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5254331
• Update Time: 2025-05-24

Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C14H20N2O2/c1-5-6-8-11-9-7-10-12(15-11)16-13(17)18-14(2,3)4/h5,7,9-10H,1,6,8H2,2-4H3,(H,15,16,17)
• InChI Key： SUKAZEBTNCJCJW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(CCC=C)=CC=C1

Additional information on Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI)

Comprehensive Overview of Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 193817-88-8)

The compound Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI), identified by its CAS No. 193817-88-8, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridinyl core and a butenyl side chain, has garnered attention due to its unique structural properties and potential as an intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Carbamic acid derivatives", "pyridinyl-based esters", and "applications of 9CI compounds", reflecting its relevance in modern scientific inquiries.

In recent years, the demand for high-purity intermediates like Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI) has surged, driven by advancements in drug discovery and material science. Its molecular structure, which combines a pyridine ring with a tert-butyl carbamate group, offers versatility in reactions such as cross-coupling and nucleophilic substitutions. This aligns with trending topics like "green chemistry" and "sustainable synthesis", as researchers seek eco-friendly methods to produce such compounds. Additionally, queries like "CAS 193817-88-8 solubility" or "stability of butenyl-substituted esters" highlight practical concerns in laboratory settings.

The compound's role in peptide modification and protecting group strategies further elevates its importance. For instance, the tert-butyloxycarbonyl (Boc) group in its structure is widely used to protect amines during multi-step syntheses, a technique frequently discussed in forums on "organic synthesis optimization". Moreover, its butenyl side chain introduces opportunities for further functionalization, making it a candidate for studies on "click chemistry" and "polymer precursors". These aspects resonate with current interests in "bioconjugation techniques" and "smart materials".

From an analytical perspective, Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI) is characterized by techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers often search for "spectral data of CAS 193817-88-8" or "chromatographic methods for pyridinyl esters", underscoring the need for reliable analytical protocols. The compound's lipophilicity and thermal stability also make it a subject of interest in "drug delivery systems" and "catalysis research", areas dominating recent scientific literature.

In conclusion, Carbamic acid, [6-(3-butenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (9CI) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted applications—from pharmaceutical intermediates to material science—align with global trends toward innovation and sustainability. By addressing common queries like "safety profile of Boc-protected pyridines" or "scalable synthesis of 193817-88-8", this overview aims to bridge knowledge gaps while adhering to SEO best practices for scientific content.